Cas no 137941-45-8 (6-O-Feruloylsucrose)
6-O-Feruloylsucrose structure
Product Name:6-O-Feruloylsucrose
CAS No:137941-45-8
MF:C22H30O14
MW:518.465208530426
CID:837740
PubChem ID:6325724
Update Time:2025-04-19
6-O-Feruloylsucrose Chemical and Physical Properties
Names and Identifiers
-
- Arillatose-B
- Arillatose B
- 6'-O-Feruloylsucrose
- AKOS040761371
- FS-10320
- [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- alpha-D-Glucopyranoside, beta-D-fructofuranosyl, 6-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
- 137941-45-8
- DTXSID901347775
- -D-Glucopyranoside, -D-fructofuranosyl, 6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-; 6'-O-Feruloylsucrose
- alpha-D-Glucopyranoside, beta-D-fructofuranosyl, 6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-; 6'-O-Feruloylsucrose
- HMS3357M19
- GLXC-16503
- ((2R,3S,4S,5R,6R)-6-((2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
- CS-0023474
- HY-N2890
- 6-O-Feruloylsucrose
-
- Inchi: 1S/C22H30O14/c1-32-12-6-10(2-4-11(12)25)3-5-15(26)33-8-14-16(27)18(29)19(30)21(34-14)36-22(9-24)20(31)17(28)13(7-23)35-22/h2-6,13-14,16-21,23-25,27-31H,7-9H2,1H3/b5-3+/t13-,14-,16-,17-,18+,19-,20+,21-,22+/m1/s1
- InChI Key: XMBZZLUIFFOAHR-YQTDNFGYSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=CC(=C(C=2)OC)O)=O)O1)O)O)O)O)O
Computed Properties
- Exact Mass: 518.16400
- Monoisotopic Mass: 518.16355563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 225Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 843.2±65.0 °C at 760 mmHg
- Flash Point: 287.2±27.8 °C
- PSA: 225.06000
- LogP: -3.41710
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
6-O-Feruloylsucrose Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6-O-Feruloylsucrose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O209580-0.5mg |
6-O-Feruloylsucrose |
137941-45-8 | 0.5mg |
$ 390.00 | 2022-06-03 | ||
| TRC | O209580-1mg |
6-O-Feruloylsucrose |
137941-45-8 | 1mg |
$ 645.00 | 2022-06-03 | ||
| TRC | O209580-2.5mg |
6-O-Feruloylsucrose |
137941-45-8 | 2.5mg |
$ 1290.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A54030-5mg |
Arillatose B |
137941-45-8 | ,HPLC≥96.5% | 5mg |
¥5280.0 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3441-1 mg |
Arillatose B |
137941-45-8 | 1mg |
¥2275.00 | 2022-02-28 | ||
| Biosynth | MF11962-0.5 mg |
6-O-Feruloylsucrose |
137941-45-8 | 0.5 mg |
$109.73 | 2023-01-03 | ||
| Biosynth | MF11962-1 mg |
6-O-Feruloylsucrose |
137941-45-8 | 1mg |
$213.68 | 2023-01-03 | ||
| Biosynth | MF11962-2 mg |
6-O-Feruloylsucrose |
137941-45-8 | 2mg |
$404.26 | 2023-01-03 | ||
| Biosynth | MF11962-5 mg |
6-O-Feruloylsucrose |
137941-45-8 | 5mg |
$721.90 | 2023-01-03 | ||
| Biosynth | MF11962-10 mg |
6-O-Feruloylsucrose |
137941-45-8 | 10mg |
$1,097.30 | 2023-01-03 |
6-O-Feruloylsucrose Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
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